Cas no 1261789-60-9 (4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261789-60-9
• MF: C₁₃H₆F₆IN
• MW: 417.088336467743
• CID: 4983547
• Update Time: 2025-06-08

4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H6F6IN/c14-12(15,16)8-3-1-2-7(4-8)11-5-10(20)9(6-21-11)13(17,18)19/h1-6H
• InChI Key： LJPDNOUDCOMOTR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CN=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 416.94492 g/mol
• Monoisotopic Mass: 416.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 417.09
• XLogP3: 4.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261789-60-9)

4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine, with the chemical identifier CAS No. 1261789-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and iodine substituents makes it a particularly intriguing subject for synthetic chemists and biologists alike, due to its potential as a building block for more complex molecular architectures.

The trifluoromethyl groups at the 5th and 3rd positions relative to the pyridine ring introduce unique electronic and steric properties, which can significantly influence the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where such modifications are often employed to enhance metabolic stability, improve bioavailability, and modulate receptor interactions. The iodo substituent at the 4th position further extends the compound’s utility as a versatile intermediate in cross-coupling reactions, which are fundamental to modern synthetic methodologies.

In recent years, there has been a surge in research focused on developing novel compounds with fluorinated pyridine cores, owing to their demonstrated efficacy in various biological assays. For instance, studies have highlighted the role of trifluoromethylated pyridines in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motif of 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine aligns well with these trends, as it combines the advantageous properties of iodinated aryl compounds with the electronic effects imparted by multiple fluorine atoms.

One of the most compelling aspects of this compound is its potential application in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular units that bind to biological targets with high affinity, which can then be optimized into lead compounds through iterative chemical modifications. The structural complexity and functional diversity of 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine make it an ideal candidate for such investigations. Researchers have leveraged similar scaffolds to develop inhibitors targeting protein-protein interactions, an area that remains challenging but crucial for addressing complex diseases.

The synthesis of 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine exemplifies the ingenuity of contemporary organic synthesis. The process typically involves multi-step sequences that require precise control over reaction conditions to achieve high yields and purity. Key steps often include halogenation reactions, cross-coupling processes such as Suzuki or Buchwald-Hartwig couplings, and protecting group strategies to ensure regioselectivity. The presence of multiple fluorine atoms necessitates careful handling to prevent unwanted side reactions, underscoring the compound’s synthetic challenge but also its scientific significance.

From a biological perspective, the fluorinated phenyl rings in this molecule contribute to its potential as an active pharmaceutical ingredient (API). Phenyl rings are ubiquitous in bioactive molecules due to their ability to engage in π-stacking interactions and hydrophobic effects with biological targets. The introduction of trifluoromethyl groups further enhances these interactions by increasing lipophilicity and reducing metabolic susceptibility. Such features have been successfully employed in drugs like crizotinib and osimertinib, which are used in oncology treatments.

The iodo substituent serves as a critical handle for further functionalization via palladium-catalyzed cross-coupling reactions. These reactions are indispensable tools in modern synthetic chemistry, enabling the construction of complex molecular frameworks from simpler precursors. For example, palladium-mediated coupling with boronic acids or stannanes allows for the introduction of diverse functional groups at specific positions within the molecule. This flexibility is particularly valuable when designing molecules intended for high-throughput screening (HTS) or when optimizing lead compounds during drug development.

Recent advances in computational chemistry have also enhanced our understanding of how 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine interacts with biological targets. Molecular docking studies combined with quantum mechanical calculations provide insights into binding modes and affinity predictions, which can guide experimental efforts. These computational tools have become indispensable complements to traditional wet-lab approaches, allowing researchers to prioritize compounds based on predicted binding profiles before committing resources to synthesis and biological testing.

The agrochemical sector has not been left behind in exploring the potential of fluorinated pyridines. Compounds with similar structural motifs have shown promise as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological pathways in pests while maintaining environmental safety profiles. The dual functionality provided by the iodine atom and trifluoromethyl groups makes 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine a versatile scaffold for designing next-generation agrochemicals that meet stringent regulatory requirements.

In conclusion, 4-Iodo-5-(trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261789-60-9) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features—comprising multiple fluorine atoms and an iodine substituent—position it as a valuable intermediate for developing novel APIs across therapeutic areas such as oncology, immunology, and neuroscience. As research continues to uncover new applications for fluorinated heterocycles, this compound is poised to play an increasingly pivotal role in drug discovery and agricultural innovation.